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1/f noise (flicker noise) is a low-frequency phenomenon that can significantly impact the sensitivity of
electronic circuits, especially those involved in low-frequency signal processing or that use frequency down-

conversion [1]. It's a primary concern for the accuracy of experimental data.

The Complementary Cascode Switching (CCS) technique is a hardware-based method designed to
mitigate this noise. The core principle involves using two identical MOSFET transistors (M11 and M12) that
are switched with complementary 50% duty cycle clocks. This switching action, combined with a cascode
structure that presents a low-impedance node to the drains, disrupts the flicker noise generation process,

pushing the noise to higher harmonics of the switching frequency where it can be filtered out [1].

The diagram below illustrates the three key circuit configurations analyzed in the study:
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Comparison of 1/f Noise Mitigation Circuit Configurations
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Experimental Protocol & Performance Data

This section provides the methodology for implementing the CCS technique and a summary of its

quantitative performance as reported in the source research [1].

Experimental Protocol: Implementing the CCS Technique

¢ Circuit Fabrication: The receiver circuit, including the CCS-based OOK detector, matching circuitry,
limiter, and All-Digital Clock and Data Recovery (ADCDR) unit, is realized in a 65 nm CMOS LPE

technology.
¢ Clock Signal Setup:

o Generate two complementary clock signals with a 1 MHz switching frequency and a 50% duty

cycle.
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o lItis critical to minimize the overlap between these two signals. Use de-skewing circuits to
ensure one switch turns off before the other turns on.
e Biasing: Apply the constant bias voltage to the GATE terminal when the switches are in the "ON"
state.
¢ Measurement & Validation:
o Use a spectrum analyzer to measure the drain current noise across the frequency band of
interest (e.g., up to 100 kHz).
o Compare the noise profile against a statically-biased reference circuit to quantify the reduction
in 1/f noise.

Performance Metrics of the 120 GHz Receiver using CCS [1]

Measured
Parameter Notes | Context

Value
1/f Noise 9dB Reduction in drain current noise at frequencies up to 100 kHz.
Reduction
Power 52 pw Total for the receiver chain (OOK detector: 2 uW, Limiter: 40
Consumption MW, ADCDR: 58 pW).

Energy Efficiency 5.2 pJ/bit -

Data Rate 100 kb/s -
Receiver -46 dBm -
Sensitivity

Technology Node 65 nm CMOS GlobalFoundries technology.
LPE

On-Chip Area 0.56 mm?2 -

Key Configuration Findings [1]

e Duty Cycle: A50% duty cycle was found to be optimal for achieving the maximum 9 dB noise
reduction.

e Clock Overlap: A small, controlled clock overlap (simulations showed up to 50 ns) can yield an
additional ~1 dB reduction, but must be carefully managed.
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e Cascode Transistors: The width-to-length (W/L) ratio of the cascode transistors significantly impacts
performance. Keeping the WL product constant while adjusting the ratio was key to achieving the
reported noise reduction.

Troubleshooting Guide & FAQs

Frequently Asked Questions

e Q1: Why is my circuit not achieving the full 9 dB of noise reduction?

o Al: The most common reasons are a deviation from the 50% clock duty cycle, excessive
overlap between the complementary clock signals, or suboptimal sizing of the main or cascode
transistors. Verify your clock characteristics and layout parameters against the protocol.

¢ Q2: Can the CCS technique be applied to any low-frequency circuit?

o A2: The technique is particularly well-suited for circuits that are not processing continuous
signals, such as oscillators and the OOK detector described. It may not be directly applicable to
circuits that are always on, like a standard operational amplifier [1].

¢ Q3: How does the 1/f noise reduction impact overall receiver performance?

o A3: By lowering the 1/f noise corner frequency, the CCS technique improves the sensitivity of
the receiver in the low-frequency baseband, which is crucial for accurately detecting and
decoding modulated signals, especially at low data rates [1].

Troubleshooting Common Problems

Problem Possible Cause Solution

Insufficient noise Non-50% clock duty cycle; Use a precision clock generator;
reduction (<9 dB) Significant clock signal overlap. Implement de-skewing circuits.
Signal distortion at Transistors operating in non- Check drain-source voltage; Adjust
output saturation region when ON. bias point to ensure saturation.
High power Incorrect sizing of transistors; Re-simulate and optimize transistor
consumption Switching losses. dimensions (W/L) for power.
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Theoretical Background and Workflow

The CCS technique works by fundamentally altering the noise characteristics of the transistor. Switching the
gate bias between strong inversion and accumulation states reduces the trapping/detrapping events that cause
1/f noise. The cascode structure and complementary switching then modulate this reduced noise, shifting its
power to higher frequencies (harmonics of the 1 MHz switch frequency) where it is less harmful to the

baseband signal [1].

The following flowchart summarizes the overall experimental workflow from concept to validation:
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CCS Technique Implementation Workflow
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Technique Validated
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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